N,N-diethyl-4-[(4-methyl-1-phthalazinyl)amino]benzamide

• IUPAC Name: N,N-diethyl-4-[(4-methylphthalazin-1-yl)amino]benzamide
• InChI: InChI=1S/C20H22N4O/c1-4-24(5-2)20(25)15-10-12-16(13-11-15)21-19-18-9-7-6-8-17(18)14(3)22-23-19/h6-13H,4-5H2,1-3H3,(H,21,23)
• InChI Key: UJCHLWQIQBYYAO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC2=NN=C(C3=CC=CC=C32)C
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol

Description

N,N-diethyl-4-[(4-methyl-1-phthalazinyl)amino]benzamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research for its ability to selectively destroy dopaminergic neurons in the brain. MPTP is a prodrug that is metabolized into MPP+, which is toxic to dopaminergic neurons in the substantia nigra. This makes MPTP a valuable tool for studying Parkinson's disease and other neurodegenerative disorders.

Mechanism of Action

N,N-diethyl-4-[(4-methyl-1-phthalazinyl)amino]benzamide is metabolized into MPP+, which is toxic to dopaminergic neurons in the substantia nigra. MPP+ is taken up by dopaminergic neurons via the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
This compound selectively destroys dopaminergic neurons in the substantia nigra, leading to a Parkinson's-like syndrome in animal models. This includes motor deficits such as tremors, akinesia, and rigidity. This compound also leads to changes in neurotransmitter levels, including decreased dopamine and increased glutamate levels.

Advantages and Limitations for Lab Experiments

N,N-diethyl-4-[(4-methyl-1-phthalazinyl)amino]benzamide is a valuable tool for studying Parkinson's disease and other neurodegenerative disorders. It selectively destroys dopaminergic neurons in the substantia nigra, leading to a Parkinson's-like syndrome in animal models. This makes it a valuable tool for studying the pathophysiology of Parkinson's disease and for developing new treatments for the disease. However, this compound has limitations as a model of Parkinson's disease, as it does not fully replicate the human disease and does not account for the role of genetic and environmental factors in disease development.

Future Directions

There are many future directions for research using N,N-diethyl-4-[(4-methyl-1-phthalazinyl)amino]benzamide. One area of research is the development of new treatments for Parkinson's disease based on the pathophysiology of the disease. Another area of research is the study of the role of genetic and environmental factors in disease development. Additionally, this compound can be used to study other neurodegenerative disorders, such as Alzheimer's disease and Huntington's disease. Finally, this compound can be used to study the mechanisms of action of other neurotoxic compounds and to develop new treatments for neurodegenerative disorders.

Synthesis Methods

N,N-diethyl-4-[(4-methyl-1-phthalazinyl)amino]benzamide can be synthesized using a variety of methods, including the reaction of phthalic anhydride with 4-methylaminobenzoyl chloride, followed by the reaction of the resulting intermediate with diethylamine. Other methods include the reaction of phthalic anhydride with 4-methylaminobenzonitrile, followed by the reaction of the resulting intermediate with diethylamine.

Scientific Research Applications

N,N-diethyl-4-[(4-methyl-1-phthalazinyl)amino]benzamide has been widely used in scientific research to study Parkinson's disease and other neurodegenerative disorders. This compound selectively destroys dopaminergic neurons in the substantia nigra, leading to a Parkinson's-like syndrome in animal models. This makes this compound a valuable tool for studying the pathophysiology of Parkinson's disease and for developing new treatments for the disease.